Cas no 2228407-58-5 (2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethanimidamide)

• Product Name: 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethanimidamide
• CAS No: 2228407-58-5
• MF: C₈H₈ClN₅
• MW: 209.635619163513
• CID: 5913853
• PubChem ID: 165737591
• Update Time: 2025-05-22

2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethanimidamide
• EN300-1993203
• 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethanimidamide
• 2228407-58-5

• Inchi： 1S/C8H8ClN5/c9-7-6-4(1-5(10)11)2-12-8(6)14-3-13-7/h2-3H,1H2,(H3,10,11)(H,12,13,14)
• InChI Key： DALQUOMGJUGJPM-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2CC(=N)N

Computed Properties

• Exact Mass: 209.0468230g/mol
• Monoisotopic Mass: 209.0468230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.4Ų

Additional information on 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethanimidamide

2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethanimidamide: A Comprehensive Overview

The compound with CAS No. 2228407-58-5, known as 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethanimidamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidine derivatives, which are known for their unique structural features and potential biological activities. The molecule's structure consists of a pyrrolopyrimidine ring system with a chloro substituent at the 4-position and an ethanimidamide group attached at the 5-position. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery.

Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in medicinal chemistry due to their ability to modulate key biological targets. For instance, pyrrolo[2,3-d]pyrimidine frameworks have been shown to exhibit potent inhibitory activity against enzymes such as kinases and proteases, which are critical in disease pathways like cancer and inflammation. The presence of the chloro substituent in this compound further enhances its pharmacokinetic properties, making it more stable and bioavailable. Additionally, the ethanimidamide group introduces hydrogen bonding capabilities, which can improve the molecule's solubility and interaction with target proteins.

The synthesis of 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethanimidamide involves a multi-step process that typically begins with the preparation of the pyrrolopyrimidine core. This is often achieved through cyclization reactions involving appropriate precursors such as amines and carbonyl compounds. The introduction of the chloro substituent is usually carried out via electrophilic substitution or nucleophilic aromatic substitution, depending on the specific conditions and reagents used. Finally, the ethanimidamide group is appended through amide bond formation, ensuring optimal connectivity and functionality.

One of the most exciting aspects of this compound is its potential application in drug development. Researchers have been exploring its ability to inhibit specific molecular targets associated with diseases such as cancer, neurodegenerative disorders, and infectious diseases. For example, recent studies have demonstrated that pyrrolo[2,3-d]pyrimidine derivatives can effectively inhibit cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. The chloro substituent in this compound may also contribute to its selectivity by modulating the electronic environment around the pyrrolopyrimidine ring.

In addition to its pharmacological applications, 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethanimidamide has shown promise in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics or optoelectronic devices. The molecule's ability to absorb light in the visible spectrum could be harnessed for applications such as photovoltaics or light-emitting diodes (LEDs). Furthermore, its stability under various conditions makes it suitable for use in high-performance materials.

From a synthetic chemistry perspective, this compound serves as a valuable building block for constructing more complex molecules. Its modular structure allows for easy functionalization at different positions on the pyrrolopyrimidine ring. This versatility has led to its use in medicinal chemistry campaigns aimed at discovering novel therapeutic agents. Researchers have also explored its potential as a scaffold for creating macrocyclic structures or supramolecular assemblies, further expanding its utility.

The study of 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethanimidamide has also contributed to our understanding of heterocyclic chemistry. The synthesis and characterization of this compound have provided insights into the reactivity of pyrrolopyrimidine systems under various reaction conditions. For instance, investigations into its thermal stability and reactivity toward nucleophiles or electrophiles have shed light on strategies for modifying similar heterocycles.

In conclusion, 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethanimidamide is a versatile and intriguing molecule with significant potential across multiple disciplines. Its unique structure combines functional groups that confer both biological activity and chemical stability, making it an attractive target for further research. As advancements in synthetic methods and biological screening continue to evolve, this compound is likely to play an increasingly important role in drug discovery and materials science.